Distolon
Overview
Description
Proposed fasciolacide. Synonyms: Dertil; Bilevon; Bay 9015.
Scientific Research Applications
Strangeness Production in pp Reactions : A study by Bedfer (1998) discusses the DISTO spectrometer experiment, which is designed to study strangeness production in pp reactions.
Aristolochic Acid Renal Toxicity : Research by Wang Li (2013) focuses on the renal toxicological effects of Aristolochic acid, a component found in various medicinal plants.
Hypertension Treatment : Several studies examine the treatment of hypertension:
- Smith Wm (1977) discusses the results of a ten-year intervention trial for mild hypertension.
- Matsubara et al. (1995) investigates the effect of disopyramide on left ventricular diastolic function in patients with hypertrophic obstructive cardiomyopathy.
Diuretics and Alzheimer Disease : A study by Yasar et al. (2013) explores the association between diuretic use and a reduced risk of Alzheimer disease.
Vasopressin and DOC‐Salt Hypertension : Research by Crofton et al. (1979) examines the role of vasopressin in deoxycorticosterone (DOC)-salt hypertension.
Art Stimulation in Elderly Women : A controlled intervention study by Wikström et al. (1993) reports on the emotional effects of art stimulation in elderly women.
Arterial Wall Hypertrophy and Carotid Artery Compliance : Girerd et al. (1998) investigate the impact of antihypertensive treatment on arterial wall hypertrophy and stiffness in elderly patients. The study can be found here.
Long-Term Antihypertensive Treatment : Schmieder et al. (2009) compare the efficacy of aliskiren and hydrochlorothiazide in long-term antihypertensive treatment. Access the study here.
Nitrendipine for Systemic Hypertension : Moser (1986) discusses the implications of clinical trials for systemic hypertension using nitrendipine. The study is available here.
DisGeNET Database for Disease-Associated Genes and Variants : González et al. (2016) present the DisGeNET database, a platform integrating information on genes and variants associated with human diseases. More information can be found here.
properties
CAS RN |
21832-25-7 |
|---|---|
Product Name |
Distolon |
Molecular Formula |
C12H6Cl2N2O6 |
Molecular Weight |
345.09 g/mol |
IUPAC Name |
3-chloro-2-(2-chloro-6-hydroxy-4-nitrophenyl)-5-nitrophenol |
InChI |
InChI=1S/C12H6Cl2N2O6/c13-7-1-5(15(19)20)3-9(17)11(7)12-8(14)2-6(16(21)22)4-10(12)18/h1-4,17-18H |
InChI Key |
AFERZLYRSYSCMW-UHFFFAOYSA-N |
SMILES |
C1=C(C=C(C(=C1O)C2=C(C=C(C=C2Cl)[N+](=O)[O-])O)Cl)[N+](=O)[O-] |
Canonical SMILES |
C1=C(C=C(C(=C1O)C2=C(C=C(C=C2Cl)[N+](=O)[O-])O)Cl)[N+](=O)[O-] |
synonyms |
Bayer 3625 Bayer 9015 Bilevon M Bilevon R Dertil Distolon Distolone Menichlopholan Niclofan Niclofolan |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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